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Compound of Interest

Compound Name: 4-Methoxybutane-2-Thiol

Cat. No.: B15267830

An In-depth Technical Guide to 4-Methoxybutane-2-thiol

This technical guide provides a comprehensive overview of 4-Methoxybutane-2-thiol, also
known as 4-methoxy-2-methylbutane-2-thiol, tailored for researchers, scientists, and
professionals in drug development. This document consolidates available data on its chemical
structure, physicochemical properties, applications, and safety protocols.

Chemical Identity and Structure

4-Methoxybutane-2-thiol is a sulfur-containing organic compound. Its unique structure,
featuring a thiol group and a methoxy group, contributes to its distinct chemical and sensory
properties.

Chemical Structure:
The chemical structure of 4-Methoxybutane-2-thiol is presented below.
Caption: Chemical structure of 4-Methoxybutane-2-thiol.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Methoxybutane-2-thiol is provided in
the table below. This data is essential for handling, storage, and application of the compound.
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Property Value Reference(s)
CAS Number 94087-83-9 [1][2][3]
Molecular Formula C6H140S [11[415]
Molecular Weight 134.24 g/mol [11[4115]
Appearance Colorless liquid [4]

Bailing Point 159.00 to 160.00 °C @ 760.00 ]

mm Hg
Density 0.915 g/mL at 20 °C [6]

Refractive Index

n20/D 1.451

[6]

Flash Point 23 °C (73.4 °F) [6]
- Insoluble in water; soluble in

Solubility [4]
ethanol

SMILES String CC(S)(c)cecoc [6]
XVHGKKGBUDMTIQ-

InChl Key [1][4][6]
UHFFFAOYSA-N

Applications

Currently, the primary applications of 4-Methoxybutane-2-thiol are in the flavor and fragrance
industries. Its potent blackcurrant-like aroma makes it a valuable component in various
formulations.[6][7]

e Flavor and Fragrance: It is used as a flavoring agent in food and beverages and as a
fragrance ingredient in cosmetics and cleaning products.[6][8]

o Chemical Intermediate: Due to its reactive thiol group, it can serve as a building block in the
synthesis of more complex organic molecules, including potential applications in
pharmaceuticals and agrochemicals.[7]

While its direct role in drug development is not extensively documented, the thiol group is a key
functional group in many medicinal compounds, known for its ability to interact with biological
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systems.[9]

Safety and Handling

Proper handling of 4-Methoxybutane-2-thiol is crucial due to its hazardous properties.
Hazard Classification:

o Flammable Liquid: Category 3[4][10]

¢ Acute Toxicity (Oral): Category 4 (Harmful if swallowed)[4][10]

Precautionary Measures:

» Handling: Use in a well-ventilated area or under a fume hood.[8] Avoid contact with skin,
eyes, and inhalation.[8] Personal protective equipment (gloves, goggles, lab coat) should be
worn.[8][10]

o Storage: Store in a cool, dry, and well-ventilated place, away from sources of ignition.[8][10]
Keep the container tightly closed.[10]

Experimental Protocols

Detailed experimental protocols for 4-Methoxybutane-2-thiol in a drug development context
are not readily available in published literature. However, a generalized analytical protocol for
its characterization is described below.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)

An established method for the analysis of 4-Methoxybutane-2-thiol utilizes reverse-phase
HPLC.[11]

e Column: Newcrom R1[11]

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For mass
spectrometry (MS) compatible applications, formic acid should be used instead of
phosphoric acid.[11]
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» Application: This method is suitable for the analysis of the compound and for the isolation of
impurities in preparative separation. It can also be adapted for pharmacokinetic studies.[11]

Hypothetical Research Workflow

Given the presence of a reactive thiol group, a compound like 4-Methoxybutane-2-thiol could
be investigated for potential biological activity. The following diagram illustrates a generalized
workflow for screening and characterizing a novel thiol-containing compound in a drug
discovery context.
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Click to download full resolution via product page

Caption: A generalized workflow for the evaluation of a novel thiol compound in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15267830?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15267830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

